Cas no 1806547-25-0 (Methyl 3,6-bis(trifluoromethyl)pyridine-2-acetate)
Methyl 3,6-bis(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3,6-bis(trifluoromethyl)pyridine-2-acetate
-
- Inchi: 1S/C10H7F6NO2/c1-19-8(18)4-6-5(9(11,12)13)2-3-7(17-6)10(14,15)16/h2-3H,4H2,1H3
- InChI Key: LEGSURRVGMVAAS-UHFFFAOYSA-N
- SMILES: FC(C1=CC=C(C(F)(F)F)N=C1CC(=O)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 327
- XLogP3: 2.5
- Topological Polar Surface Area: 39.2
Methyl 3,6-bis(trifluoromethyl)pyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029002152-250mg |
Methyl 3,6-bis(trifluoromethyl)pyridine-2-acetate |
1806547-25-0 | 95% | 250mg |
$1,078.00 | 2022-03-31 | |
| Alichem | A029002152-500mg |
Methyl 3,6-bis(trifluoromethyl)pyridine-2-acetate |
1806547-25-0 | 95% | 500mg |
$1,769.25 | 2022-03-31 | |
| Alichem | A029002152-1g |
Methyl 3,6-bis(trifluoromethyl)pyridine-2-acetate |
1806547-25-0 | 95% | 1g |
$2,981.85 | 2022-03-31 |
Methyl 3,6-bis(trifluoromethyl)pyridine-2-acetate Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on Methyl 3,6-bis(trifluoromethyl)pyridine-2-acetate
Methyl 3,6-bis(trifluoromethyl)pyridine-2-acetate (CAS No. 1806547-25-0): A Comprehensive Overview
Methyl 3,6-bis(trifluoromethyl)pyridine-2-acetate (CAS No. 1806547-25-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique chemical structure and potential biological activities. This compound, characterized by its trifluoromethyl groups at the 3rd and 6th positions of the pyridine ring, exhibits distinct physicochemical properties that make it a valuable intermediate in synthetic chemistry.
The presence of multiple trifluoromethyl groups enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. These features contribute to the compound's potential as a building block for the development of novel therapeutic agents. Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry, emphasizing their role in improving drug efficacy and bioavailability.
In the context of contemporary research, Methyl 3,6-bis(trifluoromethyl)pyridine-2-acetate has been explored for its applications in the synthesis of bioactive molecules. The compound's structure allows for facile modifications at various positions, enabling researchers to tailor its pharmacological profile for specific therapeutic targets. For instance, its incorporation into kinase inhibitors has shown promise in preclinical studies due to its ability to modulate enzyme activity through steric and electronic effects induced by the fluorine atoms.
One of the most compelling aspects of this compound is its role in the development of agrochemicals. The< strong> trifluoromethyl groups contribute to the compound's resistance to degradation, making it an effective component in pesticides and herbicides. This property is particularly valuable in modern agriculture, where there is a growing demand for environmentally sustainable solutions that maintain high efficacy.
The synthesis of Methyl 3,6-bis(trifluoromethyl)pyridine-2-acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These techniques are essential for producing compounds with complex structures like this one, ensuring that they meet the stringent requirements of industrial applications.
The pharmacological potential of this compound has also been investigated in various disease models. Studies have demonstrated its ability to interact with biological targets such as enzymes and receptors, leading to potential therapeutic benefits. For example, derivatives of Methyl 3,6-bis(trifluoromethyl)pyridine-2-acetate have been studied for their anti-inflammatory and anti-cancer properties. The fluorinated pyridine core provides a scaffold that can be further modified to enhance binding affinity and selectivity.
The use of computational chemistry tools has further advanced the understanding of Methyl 3,6-bis(trifluoromethyl)pyridine-2-acetate's interactions with biological systems. Molecular modeling techniques allow researchers to predict how the compound will behave within a biological environment, providing insights into its mechanism of action. This approach has been instrumental in optimizing drug candidates before they enter clinical trials.
In conclusion, Methyl 3,6-bis(trifluoromethyl)pyridine-2-acetate (CAS No. 1806547-25-0) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features, particularly the presence of multiple trifluoromethyl groups, make it a versatile intermediate for synthetic chemistry. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in modern chemical biology.
1806547-25-0 (Methyl 3,6-bis(trifluoromethyl)pyridine-2-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)